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Compound of Interest

Compound Name:
2,2,3,3,5,5,6,6-Octafluoro-4-

(trifluoromethyl)morpholine

CAS No.: 382-28-5

Cat. No.: B1294395

Get Quote

Chemical Identity: Perfluoro-N-methylmorpholine CAS: 382-28-5 Common Aliases: 4-

(Trifluoromethyl)perfluoromorpholine; PF-NMM.[1][2][3]

Executive Summary: The "Invisible" Solvent
You are likely working with Perfluoro-N-methylmorpholine, a fully fluorinated cyclic amine. In

the laboratory, this fluid is valued for its bio-inertness, high gas solubility (making it ideal for

artificial blood research or cell culture oxygenation), and dielectric properties (electronics

cooling).

The Core Challenge: While chemically inert (it won't react with your sample), it is physically

aggressive. Its extremely low surface tension (~15 dyn/cm) allows it to escape through

microscopic seal imperfections that would hold water or oil. Furthermore, its relatively low

boiling point (~50–51°C) means it evaporates rapidly if not strictly contained.

Module 1: Material Compatibility Matrix
Rule of Thumb:
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is "fluorophilic." It generally ignores metals and standard plastics but interacts with porous
elastomers and other fluorinated polymers.

Material Class Compatibility Rating Technical Notes

Metals Excellent

Stainless Steel (304/316),

Aluminum, Copper, Titanium.

No oxidation or corrosion

mechanisms exist. Safe for

long-term storage.

Hard Plastics Good to Excellent

Polypropylene (PP),

Polyethylene (HDPE), Nylon,

Acrylic. These polymers are

too dense and polar to absorb

the non-polar fluorocarbon.

Rigid Fluoropolymers Good

PTFE (Teflon), PFA, FEP.

Generally compatible, though

minor reversible swelling can

occur at high temperatures

due to "like dissolves like"

interactions.

Elastomers (Seals/Tubing) CAUTION

Silicone (PDMS):Poor.[4] High

permeability. Fluid will

evaporate through the tubing

walls or cause swelling.Viton

(FKM):Fair/Good. Minimal

swelling, but plasticizer

extraction is possible over

time.EPDM:Good. Generally

resistant.FFKM

(Kalrez):Excellent. The gold

standard for seals.

Glass/Quartz Excellent Completely inert.

Module 2: Troubleshooting & FAQs
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Issue 1: "My fluid volume is decreasing, but I see no
leaks."
Diagnosis:Permeation & Evaporation.

The Physics:

has a boiling point of ~50°C. At room temperature, it has significant vapor pressure. If you
are using Silicone or Tygon tubing, the fluid is likely permeating through the polymer matrix
and evaporating instantly upon hitting the outside air.

The Fix:

Switch to rigid fluoropolymer tubing (PTFE/PFA) or Stainless Steel.

If flexible tubing is required, use Tygon 2375 (ultra-chemical resistant) or lined tubing, but

minimize lengths.

Ensure all reservoirs are hermetically sealed; parafilm is insufficient.

Issue 2: "I have fluid weeping from threaded fittings."
Diagnosis:Low Surface Tension Failure.

The Physics: Water has a surface tension of ~72 dyn/cm;

is ~15 dyn/cm. It wets surfaces so effectively that it can "crawl" through the microscopic
spiral leak path of standard NPT threads.

The Fix:

Do not use NPT fittings if possible. Use Compression Fittings (Swagelok type) or Face

Seal Fittings (VCR).

If threaded fittings are mandatory, use a high-density PTFE tape (Mil-Spec) combined with

a fluorinated thread sealant. Standard plumbers' tape is often too porous.

Issue 3: "The fluid is cloudy or has a second phase."
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Diagnosis:Water/Oil Contamination.

The Physics: Perfluorocarbons are both hydrophobic (repel water) and lipophobic (repel

standard oils). They will not mix.

The Fix:

Separation: Pour the mixture into a separating funnel.

is extremely dense (~1.7 g/mL) and will sink to the bottom rapidly.

Drying: If water haze persists, pass the fluid through a bed of activated silica gel or

molecular sieves (3Å).

Module 3: Operations Protocol
Protocol A: Cleaning & Residue Removal
Unlike oils,

does not leave a sticky "gunk." However, for analytical purity, you must remove it completely.

Gross Removal: Drain the system by gravity. The high density helps it flow out of complex

geometries.

The "Evaporation" Method (Preferred):

Since the BP is 50°C, simply heating the component to 60°C in a vacuum oven will flash

off 100% of the residue.

Caution: Ensure good ventilation. Thermal decomposition (>200°C) can release toxic

fluoroisobutylene (PFIB).

The Solvent Method:

Standard solvents (Acetone, Ethanol, Hexane) will not dissolve

effectively.

Use a fluorinated solvent (e.g., Novec 7100, Vertrel) if a liquid rinse is strictly necessary.
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Protocol B: Degassing for Cell Culture
If using

as an oxygen carrier, it acts as a "gas sponge."

Setup: Place fluid in a vacuum flask with a magnetic stirrer.

Process: Apply vacuum (approx. 20 inHg) while stirring vigorously.

Observation: You will see violent bubbling. This is not boiling; it is dissolved nitrogen and

oxygen crashing out of solution.

Completion: Stop when bubbles cease (approx. 10-15 mins).

Module 4: Visualization (Decision Logic)
Figure 1: Material Selection Decision Tree
Use this logic flow to select the correct tubing and seals for your apparatus.

Select Component Component Type?

Tubing

O-Rings/Seals

Reservoir

Glass/Steel (Safe)

Need Flexibility?

Temp > 100°C?

Rigid OK
No

Flexible NeededYes

Use: Stainless Steel
or PTFE/PFA

Use: Tygon 2375
Avoid: Silicone

Use: Viton (FKM)No

Use: Kalrez (FFKM)

Yes

Click to download full resolution via product page

Caption: Logic flow for selecting materials compatible with Perfluoro-N-methylmorpholine. Note

the critical distinction in flexible tubing choices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Perfluoro-N-methylmorpholine | C5F11NO | CID 67839 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. guidechem.com [guidechem.com]

3. CAS Common Chemistry [commonchemistry.cas.org]

4. professionalplastics.com [professionalplastics.com]

5. perfluoro-n-methylmorpholine | CAS#:382-28-5 | Chemsrc [chemsrc.com]

6. PERFLUORO-N-METHYLMORPHOLINE | 382-28-5 [chemicalbook.com]

To cite this document: BenchChem. [Technical Support Guide: Perfluoro-N-methylmorpholine
( )[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294395/docs#technical-support-guide-perfluoro-n-
methylmorpholine-1]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/67839
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://www.guidechem.com/encyclopedia/perfluoro-n-methylmorpholine-dic3864.html
https://commonchemistry.cas.org/detail?cas_rn=382-28-5
https://www.chemsrc.com/en/cas/382-28-5_955198.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9705768.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://commonchemistry.cas.org/detail?cas_rn=382-28-5
https://commonchemistry.cas.org/detail?cas_rn=382-28-5
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://commonchemistry.cas.org/detail?cas_rn=382-28-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9705768.htm
https://www.professionalplastics.com/professionalplastics/ChemicalResistanceChart.pdf
https://multimedia.3m.com/mws/media/64969O/fluorinert-electronic-liquid-fc-770.pdf
https://www.benchchem.com/product/b1294395?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://www.guidechem.com/encyclopedia/perfluoro-n-methylmorpholine-dic3864.html
https://commonchemistry.cas.org/detail?cas_rn=382-28-5
https://www.professionalplastics.com/professionalplastics/ChemicalResistanceChartofPlastics.pdf
https://www.chemsrc.com/en/cas/382-28-5_955198.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9705768.htm
https://www.benchchem.com/product/b1294395/docs#technical-support-guide-perfluoro-n-methylmorpholine-1
https://www.benchchem.com/product/b1294395/docs#technical-support-guide-perfluoro-n-methylmorpholine-1
https://www.benchchem.com/product/b1294395/docs#technical-support-guide-perfluoro-n-methylmorpholine-1
https://www.benchchem.com/product/b1294395/docs#technical-support-guide-perfluoro-n-methylmorpholine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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